Cas no 54947-39-6 (butyl cyclopropanecarboxylate)

• Product Name: butyl cyclopropanecarboxylate
• CAS No: 54947-39-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1592433
• PubChem ID: 549675
• Update Time: 2025-04-21

butyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• butyl cyclopropanecarboxylate
• cyclopropanecarboxylic acid, butyl ester
• Cyclopropanecarboxylic acid butyl ester
• Cyclopropanecarboxylic acid,butyl ester
• AKOS006229651
• Butyl cyclopropanecarboxylate #
• CYCLOPROPYL BUTYL FORMATE
• DTXSID901031700
• 54947-39-6
• AB14228
• SCHEMBL552606

• Inchi： 1S/C8H14O2/c1-2-3-6-10-8(9)7-4-5-7/h7H,2-6H2,1H3
• InChI Key： BSIDLADQGVTILP-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1CC1)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 177°C at 760 mmHg
• Flash Point: 55.8°C
• Refractive Index: 1.463
• PSA: 26.3